Cas no 2228445-51-8 (tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate
• CAS No: 2228445-51-8
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6269918
• PubChem ID: 165658041
• Update Time: 2025-05-30

tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate
• 2228445-51-8
• tert-butyl N-{4-chloro-2-[1-(1-hydroxyethyl)cyclopropyl]phenyl}carbamate
• EN300-1876726

• Inchi： 1S/C16H22ClNO3/c1-10(19)16(7-8-16)12-9-11(17)5-6-13(12)18-14(20)21-15(2,3)4/h5-6,9-10,19H,7-8H2,1-4H3,(H,18,20)
• InChI Key： HUGFAADHAACBAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(C)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate

tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2228445-51-8, known as tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with modern synthetic methodologies.

tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate is characterized by its complex structure, which includes a cyclopropane ring and a tert-butyl group. The presence of these functional groups contributes to its stability and reactivity under specific conditions. Researchers have found that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, the chlorine substituent on the aromatic ring enhances its electronic properties, which are crucial for its performance in various chemical reactions.

The synthesis of this compound involves a multi-step process that incorporates cutting-edge techniques such as Suzuki coupling and Stille coupling. These methods ensure high yields and purity, which are essential for industrial applications. Recent advancements in catalytic systems have further optimized the synthesis process, reducing production costs and environmental impact. The compound's ability to form stable intermediates during synthesis has also been a focal point of recent studies, providing insights into its potential as a building block for more complex molecules.

In terms of applications, tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate has shown promise in the development of advanced materials. Its unique properties make it an ideal candidate for use in polymer science, where it can serve as a crosslinking agent or a stabilizing additive. Furthermore, its role in drug delivery systems has been explored, with studies indicating its potential as a carrier for bioactive molecules due to its biocompatibility and controlled release properties.

The compound's pharmacological properties have also been extensively studied. Research has demonstrated that it exhibits moderate anti-inflammatory activity, making it a potential candidate for therapeutic applications. Its ability to interact with specific biological targets has been investigated using computational modeling techniques, providing valuable insights into its mechanism of action. These findings have paved the way for further exploration of its therapeutic potential in treating inflammatory diseases.

From an environmental perspective, the degradation pathways of tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate have been studied to assess its impact on ecosystems. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable solutions.

In conclusion, tert-butyl N-{4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate (CAS No. 2228445-51-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, efficient synthesis methods, and promising pharmacological properties position it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, its role in shaping future innovations is expected to grow significantly.